

Application Notes and Protocols for Encapsulating siRNA with Lipid 119-23

Author: BenchChem Technical Support Team. **Date:** April 2026

Compound of Interest

Compound Name: Lipid 119-23

Cat. No.: B15551104

[Get Quote](#)

For Researchers, Scientists, and Drug Development Professionals

Introduction

The delivery of small interfering RNA (siRNA) to target cells remains a critical challenge in the development of RNAi-based therapeutics. Lipid nanoparticles (LNPs) have emerged as a leading platform for systemic siRNA delivery, offering protection from degradation and facilitating cellular uptake.^{[1][2][3]} The ionizable lipid component of LNPs is paramount for efficient encapsulation of negatively charged siRNA and its subsequent release into the cytoplasm.^{[4][5]} **Lipid 119-23** is a novel, ionizable cationic lipid that has demonstrated superior performance in mRNA delivery, outperforming established benchmarks in various cell types, including muscle and immune cells.^{[6][7][8]} While specific protocols for siRNA encapsulation using **Lipid 119-23** are not yet widely established, this document provides a detailed, representative protocol based on established microfluidic mixing techniques for LNP-siRNA formulation. The principles and methodologies outlined here can be adapted and optimized for the use of **Lipid 119-23**.

Core Components of Lipid Nanoparticle Formulations

Lipid nanoparticles for siRNA delivery are typically composed of four key components:

- **Ionizable Cationic Lipid:** This lipid is positively charged at a low pH, which allows for the efficient complexation and encapsulation of the negatively charged siRNA backbone.^{[4][5]} At physiological pH, the lipid becomes neutral, reducing toxicity and promoting stability in circulation.^{[4][5]} **Lipid 119-23** is a novel ionizable lipid with a promising profile for nucleic acid delivery.^{[6][7][8][9][10]}
- **Helper Lipid:** A neutral, zwitterionic phospholipid, such as 1,2-distearoyl-sn-glycero-3-phosphocholine (DSPC), is included to stabilize the lipid bilayer structure of the nanoparticle.^[3]
- **Cholesterol:** This rigid molecule helps to fill the gaps between the other lipid components, enhancing the stability and integrity of the LNP.^[3]
- **PEG-Lipid:** A polyethylene glycol-conjugated lipid (e.g., PEG-DMG) is incorporated to prevent aggregation of the nanoparticles and to provide a hydrophilic shield that reduces opsonization and clearance by the immune system, thereby increasing circulation time.^[3]

Experimental Protocols

Materials and Reagents

- **Lipids:**
 - Ionizable Cationic Lipid (e.g., **Lipid 119-23**)
 - 1,2-distearoyl-sn-glycero-3-phosphocholine (DSPC)
 - Cholesterol
 - 1,2-dimyristoyl-rac-glycero-3-methoxypolyethylene glycol-2000 (PEG-DMG)
- **siRNA:** Custom synthesized siRNA targeting the gene of interest.

- Solvents and Buffers:
 - Ethanol (200 proof, molecular biology grade)
 - Sodium Acetate Buffer (25 mM, pH 4.0)
 - Phosphate-Buffered Saline (PBS, pH 7.4)
 - Nuclease-free water

Equipment

- Microfluidic mixing device (e.g., NanoAssemblr® Benchtop)
- Syringe pumps
- Syringes and tubing
- Dialysis cassette (e.g., 10 kDa MWCO)
- Dynamic Light Scattering (DLS) instrument for size and polydispersity index (PDI) measurement
- Fluorometer and Quant-iT™ RiboGreen™ RNA Assay Kit (or similar) for encapsulation efficiency determination

Protocol for siRNA Encapsulation using Microfluidic Mixing

This protocol is a general guideline and should be optimized for specific applications and for the novel **Lipid 119-23**.

1. Preparation of Lipid Stock Solution (Organic Phase):

- Dissolve the ionizable lipid (e.g., **Lipid 119-23**), DSPC, cholesterol, and PEG-DMG in ethanol at the desired molar ratio. A commonly used starting molar ratio for LNP formulations is 50:10:38.5:1.5 (Ionizable Lipid:DSPC:Cholesterol:PEG-Lipid).[4]

- The total lipid concentration in the ethanol solution should be optimized, but a typical starting concentration is between 10-20 mM.

- Ensure all lipids are fully dissolved by gentle vortexing or sonication.

2. Preparation of siRNA Solution (Aqueous Phase):

- Dissolve the siRNA in 25 mM sodium acetate buffer (pH 4.0) to the desired concentration. The optimal siRNA concentration will depend on the desired siRNA-to-lipid ratio.
- Ensure the siRNA is fully dissolved and the solution is clear.

3. Microfluidic Mixing:

- Set up the microfluidic mixing device according to the manufacturer's instructions.
- Load the lipid stock solution (organic phase) into one syringe and the siRNA solution (aqueous phase) into another syringe.
- Set the flow rate ratio of the aqueous phase to the organic phase. A common starting point is a 3:1 ratio (aqueous:organic).
- Set the total flow rate. This parameter influences the particle size and should be optimized. A typical range is 10-20 mL/min.
- Initiate the mixing process. The rapid mixing of the two phases will induce the self-assembly of the lipids and the encapsulation of the siRNA into LNPs.

4. Dialysis and Buffer Exchange:

- Collect the resulting LNP dispersion.
- To remove the ethanol and raise the pH to a physiological level, dialyze the LNP dispersion against PBS (pH 7.4) using a dialysis cassette (e.g., 10 kDa MWCO).
- Perform dialysis overnight at 4°C with at least two buffer changes.

5. Characterization of LNPs:

- **Particle Size and Polydispersity Index (PDI):** Measure the hydrodynamic diameter and PDI of the LNPs using Dynamic Light Scattering (DLS). The desired particle size for in vivo applications is typically between 50-100 nm with a low PDI (<0.2).
- **Encapsulation Efficiency:** Determine the percentage of siRNA encapsulated within the LNPs using a fluorescent dye-based assay such as the Quant-iT™ RiboGreen™ RNA Assay. The assay is performed in the presence and absence of a detergent (e.g., Triton X-100) that disrupts the LNPs. The difference in fluorescence intensity is used to calculate the encapsulation efficiency.

Data Presentation

The following tables provide a summary of typical formulation parameters and resulting particle characteristics for LNP-siRNA, which can serve as a baseline for optimizing formulations with **Lipid 119-23**.

Table 1: Representative LNP-siRNA Formulation Parameters



Component	Molar Ratio (%)	Concentration (in Ethanol)
Ionizable Lipid	40 - 50	5 - 10 mM
DSPC	10	1 - 2 mM
Cholesterol	38.5 - 48	4 - 9 mM
PEG-Lipid	1.5 - 2	0.15 - 0.4 mM
Aqueous Phase		
siRNA	N/A	0.1 - 0.5 mg/mL in pH 4.0 buffer

Note: These are starting ranges and should be optimized for each specific ionizable lipid and siRNA.

Table 2: Typical Physicochemical Properties of LNP-siRNA

Parameter	Target Range
Particle Size (Diameter)	50 - 100 nm
Polydispersity Index (PDI)	< 0.2
Encapsulation Efficiency	> 90%
Surface Charge (at pH 7.4)	Near-neutral

Mandatory Visualizations



[Click to download full resolution via product page](#)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- [1. pubs.acs.org \[pubs.acs.org\]](https://pubs.acs.org)
- [2. researchgate.net \[researchgate.net\]](https://researchgate.net)
- [3. dovepress.com \[dovepress.com\]](https://dovepress.com)
- [4. liposomes.ca \[liposomes.ca\]](https://liposomes.ca)
- [5. pubs.acs.org \[pubs.acs.org\]](https://pubs.acs.org)
- [6. researchgate.net \[researchgate.net\]](https://researchgate.net)
- [7. Accelerating ionizable lipid discovery for mRNA delivery using machine learning and combinatorial chemistry. - National Genomics Data Center \(CNCB-NGDC\) \[ngdc.cncb.ac.cn\]](#)
- [8. pure.amsterdamumc.nl \[pure.amsterdamumc.nl\]](https://pure.amsterdamumc.nl)
- [9. medchemexpress.com \[medchemexpress.com\]](https://medchemexpress.com)
- [10. Cationic/Ionizable Lipids | DC Chemicals \[dcchemicals.com\]](https://dcchemicals.com)
- To cite this document: BenchChem. [Application Notes and Protocols for Encapsulating siRNA with Lipid 119-23]. BenchChem, [2026]. [Online PDF]. Available at: [\[https://www.benchchem.com/product/b15551104/docs#application-notes-and-protocols-for-encapsulating-sirna-with-lipid-119-23\]](https://www.benchchem.com/product/b15551104/docs#application-notes-and-protocols-for-encapsulating-sirna-with-lipid-119-23)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)